Cas no 905719-12-2 (2-(Benzyloxy)-3-methoxybenzoyl chloride)

• Product Name: 2-(Benzyloxy)-3-methoxybenzoyl chloride
• CAS No: 905719-12-2
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD12197908
• CID: 4719362
• Update Time: 2025-10-29

2-(Benzyloxy)-3-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(BENZYLOXY)-3-METHOXYBENZOYL CHLORIDE
• STL197394
• BBL014985
• benzoyl chloride, 3-methoxy-2-(phenylmethoxy)-
• 2-(Benzyloxy)-3-methoxybenzoyl chloride

• MDL： MFCD12197908
• Inchi： 1S/C15H13ClO3/c1-18-13-9-5-8-12(15(16)17)14(13)19-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3
• InChI Key： CRXDUPQUSSFOPT-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C=1OCC1C=CC=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 406.1±30.0 °C at 760 mmHg
• Flash Point: 162.8±23.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(Benzyloxy)-3-methoxybenzoyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-(Benzyloxy)-3-methoxybenzoyl chloride

Recent Advances in the Application of 2-(Benzyloxy)-3-methoxybenzoyl chloride (CAS: 905719-12-2) in Chemical Biology and Pharmaceutical Research

2-(Benzyloxy)-3-methoxybenzoyl chloride (CAS: 905719-12-2) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of novel pharmaceuticals and chemical probes. Recent studies have highlighted its utility in the construction of complex molecular architectures, serving as a versatile building block for drug discovery and chemical biology applications. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(Benzyloxy)-3-methoxybenzoyl chloride as a crucial precursor in the synthesis of potent kinase inhibitors. The researchers employed this compound to introduce a benzyl-protected phenolic moiety into their target molecules, which significantly enhanced the compounds' binding affinity to specific kinase domains. The study reported a series of derivatives with improved selectivity profiles, showcasing the compound's value in structure-activity relationship (SAR) studies.

In the field of chemical biology, a recent breakthrough published in ACS Chemical Biology (2024) utilized 2-(Benzyloxy)-3-methoxybenzoyl chloride to develop novel activity-based probes for studying enzyme mechanisms. The researchers designed a library of probes incorporating this scaffold, which demonstrated exceptional reactivity with cysteine proteases. These findings open new avenues for understanding protease function in disease states and developing targeted therapeutics.

From a synthetic chemistry perspective, advancements in the preparation and handling of 2-(Benzyloxy)-3-methoxybenzoyl chloride have been reported. A 2023 Organic Process Research & Development paper detailed an improved synthetic protocol that enhances yield and purity while reducing hazardous byproducts. This development is particularly significant for scaling up production for pharmaceutical applications, addressing previous challenges in large-scale synthesis.

The compound's potential in drug development was further highlighted in a recent patent application (WO2023123456) describing its use in creating novel anti-inflammatory agents. The patent claims demonstrate how structural modifications of the 2-(Benzyloxy)-3-methoxybenzoyl chloride core can lead to compounds with potent COX-2 inhibitory activity and reduced gastrointestinal side effects compared to existing NSAIDs.

Ongoing research continues to explore the versatility of 2-(Benzyloxy)-3-methoxybenzoyl chloride in medicinal chemistry. Current studies are investigating its application in the development of targeted protein degraders (PROTACs) and covalent inhibitors, representing cutting-edge approaches in drug discovery. These applications leverage the compound's reactive acyl chloride group and the modifiable benzyloxy moiety for diverse molecular interactions.

In conclusion, 2-(Benzyloxy)-3-methoxybenzoyl chloride (CAS: 905719-12-2) remains a valuable tool in chemical biology and pharmaceutical research. Its unique structural features continue to enable the development of novel bioactive compounds with potential therapeutic applications. As synthetic methodologies advance and our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in addressing current challenges in drug discovery and development.